Cas no 14655-36-8 (Ethyl 3,4,5-trimethoxybenzoylformate)

• Product Name: Ethyl 3,4,5-trimethoxybenzoylformate
• CAS No: 14655-36-8
• MF: C₁₃H₁₆O₆
• MW: 268.262544631958
• CID: 1005121
• PubChem ID: 24722286
• Update Time: 2025-04-20

Ethyl 3,4,5-trimethoxybenzoylformate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3,4,5-TRIMETHOXYBENZOYLFORMATE
• 14655-36-8
• ETHYL3,4,5-TRIMETHOXYBENZOYLFORMATE
• DB-208903
• DTXSID40641299
• AKOS016017570
• ethyl 3,4,5-trimethoxybenzoylformate, AldrichCPR
• MFCD09801442
• Ethyl oxo(3,4,5-trimethoxyphenyl)acetate
• Benzeneacetic acid, 3,4,5-trimethoxy-alpha-oxo-, ethyl ester
• ethyl 2-oxo-2-(3,4,5-trimethoxyphenyl)acetate
• Ethyl 3,4,5-trimethoxybenzoylformate

• MDL： MFCD09801442
• Inchi： 1S/C13H16O6/c1-5-19-13(15)11(14)8-6-9(16-2)12(18-4)10(7-8)17-3/h6-7H,5H2,1-4H3
• InChI Key： AXRCXDFRVQRVDY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(C(=O)OCC)=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 268.09468
• Monoisotopic Mass: 268.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06